Cas no 1249070-41-4 (2-(4-Ethylphenyl)cycloheptan-1-one)

• Product Name: 2-(4-Ethylphenyl)cycloheptan-1-one
• CAS No: 1249070-41-4
• Molecular Formula: C₁₅H₂₀O
• Molecular Weight: 216.318704605103
• CID: 5822801
• PubChem ID: 62603061

2-(4-Ethylphenyl)cycloheptan-1-one Properties

Names and Identifiers

• CS-0348524
• EN300-1153071
• 2-(4-ethylphenyl)cycloheptan-1-one
• 1249070-41-4
• AKOS011895261

• InChIKey： OZTTUTNCPJSKPT-UHFFFAOYSA-N
• Inchi： 1S/C15H20O/c1-2-12-8-10-13(11-9-12)14-6-4-3-5-7-15(14)16/h8-11,14H,2-7H2,1H3
• SMILES： O=C1CCCCCC1C1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 216.151415257g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 216.151415257g/mol
• Heavy Atom Count: 16
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives